Cas no 3002512-59-3 ((4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol)

• Product Name: (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol
• CAS No: 3002512-59-3
• MF: C₁₆H₁₆BrFO₂
• MW: 339.199447631836
• CID: 6797287
• PubChem ID: 171367548
• Update Time: 2025-07-21

(4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol
• 3002512-59-3
• (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol

• Inchi： 1S/C16H16BrFO2/c1-9-6-10(2)8-11(7-9)15(19)12-4-5-13(17)16(20-3)14(12)18/h4-8,15,19H,1-3H3
• InChI Key： CTAABSFDALGGQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1OC)F)C(C1C=C(C)C=C(C)C=1)O

Computed Properties

• Exact Mass: 338.03177g/mol
• Monoisotopic Mass: 338.03177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.7±45.0 °C(Predicted)
• pka: 13.03±0.20(Predicted)

Additional information on (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol

Recent Advances in the Study of (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol (CAS: 3002512-59-3)

In recent years, the compound (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol (CAS: 3002512-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro-methoxy and dimethylphenyl substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol, highlighting its efficient production via a Grignard reaction followed by selective oxidation. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluations. Furthermore, the study identified optimal conditions for large-scale synthesis, addressing one of the key challenges in its industrial application.

Pharmacological investigations have revealed that (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vivo studies, where the compound significantly reduced inflammation in murine models of rheumatoid arthritis, with minimal adverse effects.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), delved into the molecular interactions of (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol with its target proteins. Using X-ray crystallography and molecular docking simulations, the researchers elucidated the binding mechanisms, revealing key interactions with the active sites of the target enzymes. These insights are invaluable for the design of derivatives with enhanced efficacy and selectivity.

Despite these advancements, challenges remain in the clinical translation of (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles.

In conclusion, (4-Bromo-2-fluoro-3-methoxyphenyl)(3,5-dimethylphenyl)methanol (CAS: 3002512-59-3) represents a promising candidate for therapeutic development, particularly in the treatment of inflammatory diseases. The latest research underscores its synthetic feasibility, pharmacological efficacy, and mechanistic clarity, providing a solid foundation for further investigation. As the field progresses, interdisciplinary collaborations will be essential to unlock the full potential of this compound in clinical settings.